1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one

• Molecular Formula: C10H9ClFNO
• Molecular Weight: 213.63 g/mol
• IUPAC Name: 1-(5-chloro-4-fluoro-2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C10H9ClFNO/c1-6(14)13-5-4-7-9(13)3-2-8(11)10(7)12/h2-3H,4-5H2,1H3
• InChI Key: ZUQGDEQBSQLTCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C1C=CC(=C2F)Cl

Description

1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one is a synthetic compound belonging to the indole family. Indoles are significant heterocyclic systems found in many natural products and drugs. This compound is characterized by the presence of a chloro and fluoro substituent on the indole ring, which can influence its chemical properties and biological activities.

Preparation Methods

The synthesis of 1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 5-chloro-4-fluoroindole.

Reaction with Ethanoyl Chloride: The indole derivative is then reacted with ethanoyl chloride in the presence of a base such as pyridine to form the desired product.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure this compound.

Industrial production methods may involve similar steps but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the chloro or fluoro positions, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, bases like sodium hydroxide, and catalysts like palladium on carbon . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific biological context and the nature of the substituents on the indole ring .

Comparison with Similar Compounds

1-(5-Chloro-4-fluoroindolin-1-yl)ethan-1-one can be compared with other similar compounds, such as:

1-(5-Chloro-2-hydroxyphenyl)ethan-1-one: This compound has a hydroxyl group instead of a fluoro group, which can significantly alter its chemical and biological properties.

2-Chloro-1-(6-methoxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one: This compound has a different heterocyclic system, leading to different reactivity and applications.